Cas no 899964-23-9 (3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide)

• Product Name: 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide
• CAS No: 899964-23-9
• MF: C₂₀H₂₄N₂O₂S
• MW: 356.481763839722
• CID: 5491269
• Update Time: 2025-10-28

3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]butanamide
• 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide

• Inchi： 1S/C20H24N2O2S/c1-20(2,3)13-18(23)21-15-8-9-16-14(12-15)6-4-10-22(16)19(24)17-7-5-11-25-17/h5,7-9,11-12H,4,6,10,13H2,1-3H3,(H,21,23)
• InChI Key： AYKLXFSYKRWGIS-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide

Professional Introduction to Compound with CAS No. 899964-23-9 and Product Name: 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide

Compound with the CAS number 899964-23-9 and the product name 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The core of this compound is derived from a tetrahydroquinoline scaffold, which is well-known for its presence in various bioactive natural products and pharmaceuticals. The thiophene-2-carbonyl moiety attached to the nitrogen atom of the tetrahydroquinoline ring introduces a reactive site that can participate in further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the 3,3-dimethylbutanamide side chain provides steric hindrance and may influence the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural motif of tetrahydroquinoline is particularly interesting because it can interact with biological targets in multiple ways, enhancing binding affinity and selectivity. The presence of the thiophene-2-carbonyl group further enhances the compound's potential by allowing for selective functionalization and modifications.

In particular, the 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide structure has been investigated for its interaction with enzymes and receptors involved in disease pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases that are implicated in cancer progression. The steric bulk provided by the 3,3-dimethylbutanamide moiety could help optimize binding interactions by improving complementarity with target sites.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydroquinoline ring through cyclization reactions and subsequent functionalization at the nitrogen atom with the thiophene-2-carbonyl group. The introduction of the 3,3-dimethylbutanamide side chain typically involves amide bond formation techniques such as acylation or amidation reactions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular dynamics simulations and docking studies, researchers can gain insights into how this compound interacts with biological targets at an atomic level. These insights can guide the design of next-generation derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy.

Current research is focused on evaluating the pharmacological profile of this compound in vitro and in vivo. In cell-based assays, preliminary data suggest that it may exhibit inhibitory effects on specific enzymes or pathways relevant to cancer biology. Additionally, animal models are being used to assess its toxicity profile and pharmacokinetic behavior. These studies are crucial for determining whether this compound has sufficient potential to advance into clinical trials.

The structural features of 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide also make it an attractive candidate for exploring novel chemical space. By modifying different parts of the molecule—such as replacing or altering functional groups—researchers can generate libraries of derivatives with diverse biological activities. This approach allows for systematic exploration of structure-function relationships and can lead to the discovery of new therapeutic agents.

Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and automated synthesis platforms have reduced production times and improved reproducibility. These advancements are particularly important for medicinal chemistry research because they enable faster screening of large libraries of compounds.

The potential applications of this compound extend beyond oncology. Given its unique structural features and biological activity profiles, it may also be relevant for treating inflammatory diseases or infectious disorders. For instance, its ability to interact with enzymes involved in inflammatory pathways suggests that it could modulate immune responses without causing significant side effects.

In conclusion,899964-23-9and its derivative 3,3-dimethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbutanamide represent a significant contribution to modern medicinal chemistry research. Their unique structural features provide opportunities for developing novel therapeutic agents with improved efficacy and selectivity against various diseases. Continued investigation into their pharmacological properties will be essential for realizing their full potential as pharmaceutical candidates.